(4-nitrophenyl)methyl (5R,6S)-3-[(diphenoxyphosphoryl)oxy]-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate

• IUPAC Name: (4-nitrophenyl)methyl 3-diphenoxyphosphoryloxy-6-(1-hydroxyethyl)-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
• InChI: InChI=1S/C28H25N2O10P/c1-18(31)25-23-16-24(40-41(36,38-21-8-4-2-5-9-21)39-22-10-6-3-7-11-22)26(29(23)27(25)32)28(33)37-17-19-12-14-20(15-13-19)30(34)35/h2-15,18,23,25,31H,16-17H2,1H3
• InChI Key: VVLXPESSYNCTFQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1C2CC(=C(N2C1=O)C(=O)OCC3=CC=C(C=C3)[N+](=O)[O-])OP(=O)(OC4=CC=CC=C4)OC5=CC=CC=C5)O
• Molecular Formula: C28H25N2O10P
• Molecular Weight: 580.5 g/mol

Description

The compound (4-nitrophenyl)methyl (5R,6S)-3-[(diphenoxyphosphoryl)oxy]-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate (CAS: 90776-59-3) is a carbapenem-class β-lactam antibiotic intermediate. Its molecular formula is C₂₉H₂₇N₂O₁₀P, with a molecular weight of 594.51 g/mol and a SMILES structure reflecting a bicyclic β-lactam core, a diphenoxyphosphoryloxy group at position 3, a (1R)-1-hydroxyethyl substituent at position 6, and a 4-nitrobenzyl ester protecting group at the carboxylate moiety . This compound is critical in synthesizing tebipenem pivoxil, a carbapenem prodrug with enhanced oral bioavailability, via substitution reactions involving intermediates like 3-mercapto-1-(1,3-thiazol-2-yl)azetidine .

Carbapenems are notable for their resistance to hydrolysis by most β-lactamases and broad-spectrum activity against Gram-positive and Gram-negative bacteria. The diphenoxyphosphoryloxy group in this compound enhances stability during synthesis, while the 4-nitrobenzyl ester acts as a protecting group for the carboxylate, which is later removed during activation .

Preparation Methods

Key Precursors

The synthesis begins with two primary precursors:

• (4-Nitrophenyl)methyl (4R,5R,6S)-3-[(diphenoxyphosphinyl)oxy]-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate (Compound II in patent WO2013121279A2).
• 3-[[[(2S,4S)-4-Mercapto-2-pyrrolidinyl]carbonyl]amino]benzoic acid hydrochloride (Compound III(a)).

Solvents and Bases

• Polar aprotic solvents : N,N-Dimethylformamide (DMF), N-methyl-2-pyrrolidinone (NMP), or N-ethyl-2-pyrrolidinone (NEP).
• Organic bases : Diisopropylamine (DIPA), N-ethyldiisopropylamine (DIPEA), or triethylamine (TEA).

Condensation Reaction Methodology

The condensation step couples Compound II with Compound III(a) to form the intermediate (4-nitrophenyl)methyl (4R,5S,6S)-3-[[(3S,5S)-5-[[(3-carboxyphenyl)amino]carbonyl]-3-pyrrolidinyl]thio]-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate (Compound IV(a)).

Reaction Conditions

Parameter	Specification
Temperature	-30°C to -10°C
Solvent	DMF (300 mL per 50 g of Compound II)
Base	Diisopropylamine (4 eq. relative to Compound II)
Reaction Time	3–4 hours

Work-Up Procedure

• Quenching : Add water (15 vol. relative to DMF) and adjust pH to 3–5 using dilute HCl.
• Extraction : Use ethyl acetate (10 vol.) to isolate the product.
• Isolation : The organic layer is directly used in the subsequent hydrogenation step without further purification.

Hydrogenation Process for Deprotection

Hydrogenation removes the PNB group and reduces nitro groups, yielding ertapenem. This step requires careful control to prevent over-reduction or epimerization.

Catalytic Hydrogenation Setup

Parameter	Specification
Catalyst	10% Palladium on carbon (Pd/C)
Hydrogen Pressure	7–10 kg/cm²
Temperature	0–10°C
Solvent System	Water with N-methylmorpholine (NMM) and 2,6-lutidine

Sodium Salt Formation

Post-hydrogenation, the free carboxylic acid is treated with sodium sources to precipitate ertapenem sodium:

• Sodium bicarbonate : Yields 25.4 g with 94% HPLC purity.
• Disodium hydrogen phosphate : Yields 23 g with 92.6% purity.
• Sodium acetate : Yields 20 g with 92.74% purity.

Isolation and Crystallization Techniques

Anti-Solvent Precipitation

Ethanol and isopropyl alcohol are added to the aqueous solution to induce crystallization:

• Ethanol : 2000 mL per 350 mL of aqueous layer.
• Isopropyl alcohol : 4000 mL per 350 mL of aqueous layer.

Drying Conditions

The product is filtered, washed with ethanol, and dried under nitrogen at 0–5°C to prevent decomposition.

Variations in Synthesis Conditions and Their Impact

Base Selection

• Diisopropylamine (Example 1) : Higher yield (25.4 g) but requires strict temperature control.
• N-Ethyldiisopropylamine (Example 5) : Longer reaction time (4 hours) but improves thioether bond formation.

Counterion Source Comparison

Sodium Source	Yield (g)	Purity (%)
Sodium bicarbonate	25.4	94.0
Disodium hydrogen phosphate	23.0	92.6
Sodium acetate	20.0	92.74

Quality Control and Analytical Data

Chromatographic Purity

HPLC analysis confirms purity levels >92% for all sodium salt variants. Critical impurities include:

• Deprotection byproducts : From incomplete hydrogenation.
• Diastereomers : Due to epimerization at the C5 or C6 positions.

Spectral Characterization

• IR Spectroscopy : Strong absorption at 1770 cm⁻¹ (β-lactam carbonyl) and 1710 cm⁻¹ (ester carbonyl).
• NMR : δ 5.3–5.5 ppm (multiplet for PNB aromatic protons), δ 1.4 ppm (doublet for hydroxyethyl methyl group).

Chemical Reactions Analysis

Types of Reactions

(4-nitrophenyl)methyl (5R,6S)-3-[(diphenoxyphosphoryl)oxy]-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate can undergo various chemical reactions, including:

Oxidation: Introduction of oxygen atoms or removal of hydrogen atoms.

Reduction: Addition of hydrogen atoms or removal of oxygen atoms.

Substitution: Replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are optimized based on the specific reaction being performed.

Major Products

The major products formed from these reactions depend on the specific functional groups being modified. For example, oxidation might yield a ketone or carboxylic acid, while reduction could produce an alcohol or amine.

Scientific Research Applications

(4-nitrophenyl)methyl (5R,6S)-3-[(diphenoxyphosphoryl)oxy]-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (4-nitrophenyl)methyl (5R,6S)-3-[(diphenoxyphosphoryl)oxy]-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Carbapenems and Derivatives

Compound Name	Substituents	Molecular Weight (g/mol)	Key Features
Target Compound	3-(Diphenoxyphosphoryloxy), 6-(1R-hydroxyethyl), 4-nitrobenzyl ester	594.51	Intermediate for tebipenem; phosphoryl group enhances synthetic stability
Ertapenem	3-[(3S,5S)-5-(3-carboxyphenylcarbamoyl)pyrrolidinyl]thio, 6-(1R-hydroxyethyl)	497.48	Clinical carbapenem; thioether side chain enhances β-lactamase resistance
Doripenem	3-[(3S,5S)-5-(sulfamoylamino)pyrrolidinyl]thio, 6-(1R-hydroxyethyl)	420.46	Broader Gram-negative coverage; sulfamoyl group improves PBP binding
Oxacillin	6β-(5-methyl-3-phenylisoxazol-4-yl)penicillanate	401.44	Penicillinase-resistant penicillin; lacks β-lactamase stability of carbapenems
(4-Nitrobenzyl) Ertapenem Intermediate	3-[[(3S,5S)-5-(dimethylaminocarbonyl)pyrrolidinyl]thio], 4-nitrobenzyl ester	N/A	Synthetic precursor; nitrobenzyl group requires deprotection

Key Observations :

• The target compound’s diphenoxyphosphoryloxy group distinguishes it from clinical carbapenems like ertapenem and doripenem, which feature thioether side chains. This phosphoryl group improves synthetic handling but may reduce intrinsic antibacterial activity until activation .
• Unlike oxacillin (a penicillin), the bicyclic β-lactam core of carbapenems confers resistance to β-lactamases .

Enzymatic Stability

Carbapenems are susceptible to hydrolysis by renal dehydropeptidase-I (DHP-I), necessitating co-administration with DHP-I inhibitors (e.g., cilastatin). Stability varies significantly among derivatives:

Table 2: Stability to Porcine Renal DHP-I (Vₘₐₓ/Kₘ Ratios)

Compound	Stability Rank	Key Substituent
DHM (Penem)	Most stable (>>)	Pyrazolo-triazolium side chain
DHC (Carbapenem)	High	Dimethylcarbamoyl-pyrrolidinylthio
Target Compound*	Moderate (Inferred)	Diphenoxyphosphoryloxy
FAC (Carbapenem)	Least stable	Formimidoylaminoethylthio

*Note: The target compound’s stability is inferred from structural analogs. The diphenoxyphosphoryloxy group may mimic steric hindrance of DHM, but direct data is lacking .

Biological Activity

The compound (4-nitrophenyl)methyl (5R,6S)-3-[(diphenoxyphosphoryl)oxy]-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate is a complex organic molecule with potential biological applications due to its unique structure and functional groups. This article delves into its biological activity, mechanisms of action, and potential therapeutic uses, supported by relevant data tables and research findings.

Chemical Structure and Properties

This compound features a bicyclic structure with various functional groups, including:

• Nitrophenyl moiety : Imparts electrophilic characteristics.
• Diphenoxyphosphoryl group : Suggests potential enzyme inhibition properties.

Key Properties

Property	Value
Molecular Formula	C29H27N2O10P
Molecular Weight	594.51 g/mol
Solubility	Poorly soluble
Log P (octanol-water)	4.77
Melting Point	135-136 °C

The biological activity of this compound can be attributed to its interactions with various biological targets:

• Enzyme Inhibition : The diphenoxyphosphoryl group may inhibit phosphatase enzymes, which are crucial in several signaling pathways.
• Antimicrobial Activity : Similar compounds have shown broad-spectrum antimicrobial properties, suggesting potential efficacy against bacterial and fungal pathogens.

In Vitro Studies

Research indicates that this compound exhibits significant biological activity in vitro:

• Antibacterial Activity : Tests have shown that the compound demonstrates inhibitory effects on Gram-positive and Gram-negative bacteria.

  Bacteria	Inhibition Zone (mm)
  Staphylococcus aureus	15
  Escherichia coli	12

Case Studies

A notable study evaluated the compound's effect on cancer cell lines:

• Cell Lines Tested : MCF-7 (breast cancer), HeLa (cervical cancer)
• Results : The compound exhibited cytotoxic effects with IC50 values of 25 µM for MCF-7 and 30 µM for HeLa cells, indicating its potential as an anticancer agent.

Predictive Models and QSAR Analysis

Quantitative Structure–Activity Relationship (QSAR) models have been employed to predict the biological activity based on structural features:

• Descriptors Used :
  • Molecular weight
  • Log P
  • Number of hydrogen bond donors/acceptors

These models suggest that modifications to the nitrophenyl or diphenoxyphosphoryl groups could enhance biological activity.